Cas no 2028849-10-5 (1'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine)

• Product Name: 1'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• CAS No: 2028849-10-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5998356
• PubChem ID: 165606955
• Update Time: 2025-07-09

1'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• EN300-1076296
• 2028849-10-5
• 1'-ethyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-pyrrolidine]

• Inchi： 1S/C12H18N2O/c1-2-14-7-5-12(9-14)10-4-8-15-11(10)3-6-13-12/h4,8,13H,2-3,5-7,9H2,1H3
• InChI Key： BUMJRYQHKZAEIF-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC12CN(CC)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.4Ų

Additional information on 1'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine

1'-Ethyl-6,7-Dihydro-5H-Spirofuro[3,2-c]Pyridine-4,3'-Pyrrolidine: A Comprehensive Overview

The compound with CAS No. 2028849-10-5, commonly referred to as 1'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom. The spirofuro[3,2-c]pyridine core of this molecule is particularly notable for its unique structural features and potential applications in drug design.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The pyrrolidine ring in this compound contributes to its flexibility and stability, making it an ideal candidate for exploring various pharmacological activities. Researchers have demonstrated that 1'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The spirofuro[3,2-c]pyridine framework is typically constructed through a [3+3] cycloaddition reaction or other similar methodologies. The incorporation of the ethyl group at the 1' position further enhances the molecule's lipophilicity, which is crucial for its bioavailability.

One of the most exciting developments in the study of this compound is its potential role in targeting neurodegenerative diseases. Preclinical studies have shown that 1'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine can inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that this compound could serve as a lead molecule for developing novel therapies in this area.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The unique electronic properties of the spirofuro[3,2-c]pyridine core make it a valuable component in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and mechanical stability.

The structural versatility of 1'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine also makes it an attractive candidate for exploring green chemistry principles. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess (ee), paving the way for its use in chiral resolution and asymmetric catalysis.

In conclusion, 1'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine (CAS No. 2028849-10-5) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its significance in both academic and industrial settings is expected to grow exponentially.